Cas no 112727-79-4 (Benzenesulfonic acid,4,4'-iminobis-)

Benzenesulfonic acid,4,4'-iminobis- structure
112727-79-4 structure
Product Name:Benzenesulfonic acid,4,4'-iminobis-
CAS No:112727-79-4
MF:C12H11NO6S2
MW:329.34884095192
CID:218818
PubChem ID:19024203
Update Time:2025-04-19

Benzenesulfonic acid,4,4'-iminobis- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,4,4'-iminobis-
    • 4-(4-sulfoanilino)benzenesulfonic acid
    • 4,4'-Iminodibenzenesulfonic acid
    • LogP
    • 112727-79-4
    • DTXSID3073058
    • Benzenesulfonic acid, 4,4'-iminobis-
    • Diphenylamine-4,4'-disulfonic acid
    • SCHEMBL9154737
    • Inchi: 1S/C12H11NO6S2/c14-20(15,16)11-5-1-9(2-6-11)13-10-3-7-12(8-4-10)21(17,18)19/h1-8,13H,(H,14,15,16)(H,17,18,19)
    • InChI Key: OLEIVHSFVWPUFU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)NC1C=CC(=CC=1)S(=O)(=O)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 329.00283
  • Monoisotopic Mass: 329.00277942g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • PSA: 120.77
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